Cas no 881471-45-0 (<br>2-(4-(5-Acetyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidin-4-yl)-2-methoxyph enoxy)acetohydrazide)
<br>2-(4-(5-Acetyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidin-4-yl)-2-methoxyph enoxy)acetohydrazide Chemical and Physical Properties
Names and Identifiers
-
- <br>2-(4-(5-Acetyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidin-4-yl)-2-methoxyph enoxy)acetohydrazide
- STK350584
- 2-[4-(5-acetyl-6-methyl-2-oxo-3,4-dihydro-1H-pyrimidin-4-yl)-2-methoxyphenoxy]acetohydrazide
- 2-[4-(5-ACETYL-6-METHYL-2-OXO-1,2,3,4-TETRAHYDRO-4-PYRIMIDINYL)-2-METHOXYPHENOXY]ACETOHYDRAZIDE
- 2-(4-(5-Acetyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidin-4-yl)-2-methoxyphenoxy)acetohydrazide
- EN300-230501
- AKOS000312948
- 881471-45-0
- 2-[4-(5-acetyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidin-4-yl)-2-methoxyphenoxy]acetohydrazide
- CS-0279540
-
- MDL: MFCD08558363
- Inchi: 1S/C16H20N4O5/c1-8-14(9(2)21)15(19-16(23)18-8)10-4-5-11(12(6-10)24-3)25-7-13(22)20-17/h4-6,15H,7,17H2,1-3H3,(H,20,22)(H2,18,19,23)
- InChI Key: XLYHNHCUIQISPB-UHFFFAOYSA-N
- SMILES: O(C)C1=C(C=CC(=C1)C1C(C(C)=O)=C(C)NC(N1)=O)OCC(NN)=O
Computed Properties
- Exact Mass: 348.14336975Da
- Monoisotopic Mass: 348.14336975Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 25
- Rotatable Bond Count: 7
- Complexity: 577
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 132Ų
<br>2-(4-(5-Acetyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidin-4-yl)-2-methoxyph enoxy)acetohydrazide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1350210-50mg |
2-(4-(5-Acetyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidin-4-yl)-2-methoxyphenoxy)acetohydrazide |
881471-45-0 | 98% | 50mg |
¥14320.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1350210-100mg |
2-(4-(5-Acetyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidin-4-yl)-2-methoxyphenoxy)acetohydrazide |
881471-45-0 | 98% | 100mg |
¥14976.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1350210-250mg |
2-(4-(5-Acetyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidin-4-yl)-2-methoxyphenoxy)acetohydrazide |
881471-45-0 | 98% | 250mg |
¥18090.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1350210-500mg |
2-(4-(5-Acetyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidin-4-yl)-2-methoxyphenoxy)acetohydrazide |
881471-45-0 | 98% | 500mg |
¥18867.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1350210-1g |
2-(4-(5-Acetyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidin-4-yl)-2-methoxyphenoxy)acetohydrazide |
881471-45-0 | 98% | 1g |
¥19623.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1350210-2.5g |
2-(4-(5-Acetyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidin-4-yl)-2-methoxyphenoxy)acetohydrazide |
881471-45-0 | 98% | 2.5g |
¥30844.00 | 2024-04-27 | |
| Enamine | EN300-230501-0.05g |
881471-45-0 | 95% | 0.05g |
$612.0 | 2024-06-20 | ||
| Enamine | EN300-230501-0.1g |
881471-45-0 | 95% | 0.1g |
$640.0 | 2024-06-20 | ||
| Enamine | EN300-230501-0.25g |
881471-45-0 | 95% | 0.25g |
$670.0 | 2024-06-20 | ||
| Enamine | EN300-230501-0.5g |
881471-45-0 | 95% | 0.5g |
$699.0 | 2024-06-20 |
<br>2-(4-(5-Acetyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidin-4-yl)-2-methoxyph enoxy)acetohydrazide Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on <br>2-(4-(5-Acetyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidin-4-yl)-2-methoxyph enoxy)acetohydrazide
Recent Advances in the Study of 2-(4-(5-Acetyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidin-4-yl)-2-methoxyphenoxy)acetohydrazide (CAS: 881471-45-0)
The compound 2-(4-(5-Acetyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidin-4-yl)-2-methoxyphenoxy)acetohydrazide (CAS: 881471-45-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings regarding its synthesis, biological activity, and mechanistic insights, providing a comprehensive overview for researchers and industry professionals.
Recent studies have focused on the synthesis and optimization of this compound, leveraging advanced techniques such as microwave-assisted synthesis and green chemistry approaches to improve yield and purity. The structural elucidation of 881471-45-0, characterized by its tetrahydropyrimidine core and hydrazide moiety, suggests its potential as a versatile scaffold for drug development. Computational modeling and X-ray crystallography have further confirmed its stable conformation, which is critical for its interaction with biological targets.
In vitro and in vivo studies have demonstrated the compound's promising activity against a range of biological targets, including enzymes involved in inflammatory pathways and cancer cell proliferation. Notably, 881471-45-0 has shown inhibitory effects on cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs), suggesting its potential as an anti-inflammatory and anti-cancer agent. Mechanistic studies indicate that the compound exerts its effects through modulation of key signaling pathways, such as NF-κB and MAPK, which are implicated in disease progression.
Further research has explored the pharmacokinetic properties of 881471-45-0, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary data indicate favorable bioavailability and low toxicity, making it a viable candidate for further preclinical development. However, challenges such as metabolic stability and formulation optimization remain to be addressed in future studies.
In conclusion, 2-(4-(5-Acetyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidin-4-yl)-2-methoxyphenoxy)acetohydrazide represents a promising lead compound with diverse therapeutic potential. Ongoing research efforts are expected to further elucidate its mechanisms of action and optimize its pharmacological properties, paving the way for its eventual clinical application. This brief underscores the importance of continued investigation into this compound and its derivatives, which may hold the key to addressing unmet medical needs in inflammation and oncology.
881471-45-0 (<br>2-(4-(5-Acetyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidin-4-yl)-2-methoxyph enoxy)acetohydrazide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)